![molecular formula C19H25ClN2O3 B4059337 1-{3-[2-(2-chlorobenzyl)-4-morpholinyl]-3-oxopropyl}-2-piperidinone](/img/structure/B4059337.png)
1-{3-[2-(2-chlorobenzyl)-4-morpholinyl]-3-oxopropyl}-2-piperidinone
Overview
Description
1-{3-[2-(2-chlorobenzyl)-4-morpholinyl]-3-oxopropyl}-2-piperidinone, also known as JNJ-42165279, is a novel small molecule inhibitor of the soluble epoxide hydrolase (sEH) enzyme. The sEH enzyme is responsible for converting epoxyeicosatrienoic acids (EETs) into dihydroxyeicosatrienoic acids (DHETs) which are less biologically active. Inhibition of sEH leads to an increase in EETs, which have been shown to have a variety of beneficial effects on cardiovascular and metabolic health.
Scientific Research Applications
Synthesis and Characterization of Complexes
One study focused on the synthesis and spectroscopic characterization of Co(III) complexes, where morpholine, a structural analogue to part of the compound , was used in the formation of these complexes. These complexes were analyzed through elemental analysis, IR, UV–Vis, 1H, and 13C NMR spectroscopy, revealing their structural properties and potential applications in catalysis and materials science (Amirnasr et al., 2001).
Catalytic Applications
Another research area involves chemoselective N-heterocyclic carbene-catalyzed cross-benzoin reactions, with morpholinone- and piperidinone-derived triazolium salts, closely related to the compound , showing effectiveness as catalysts. These findings suggest potential applications in organic synthesis, particularly in the formation of complex organic frameworks (Langdon et al., 2014).
Synthesis of New Derivatives
The compound has also been studied in the context of synthesizing new derivatives. For instance, nucleophilic addition involving morpholine and piperidine has been employed to produce specific diarylpenta-2,4-dien-1-ones, demonstrating the compound's utility in creating new chemical entities with potential pharmaceutical applications (Golovanov et al., 2014).
Structural Chemistry and Catalysis
Research into the structural chemistry of N-{2-(arylthio/seleno)ethyl}morpholine/piperidine–palladium(II) complexes has revealed their potent catalytic activity for the Heck reaction, a pivotal reaction in organic chemistry. This study not only provides insights into the structural aspects of these complexes but also demonstrates their practical applications in facilitating important chemical transformations (Singh et al., 2013).
Synthesis Under Solvent-Free Conditions
Additionally, there's interest in the synthesis of new 4(3H)-quinazolinone derivatives under solvent-free conditions using PEG-400, where derivatives similar to the target compound were synthesized, indicating the compound's relevance in green chemistry and sustainable practices (Acharyulu et al., 2008).
properties
IUPAC Name |
1-[3-[2-[(2-chlorophenyl)methyl]morpholin-4-yl]-3-oxopropyl]piperidin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25ClN2O3/c20-17-6-2-1-5-15(17)13-16-14-22(11-12-25-16)19(24)8-10-21-9-4-3-7-18(21)23/h1-2,5-6,16H,3-4,7-14H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMSVGKORLOGFDN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(=O)C1)CCC(=O)N2CCOC(C2)CC3=CC=CC=C3Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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